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Compound of Interest

Compound Name: Antifungal agent 77

Cat. No.: B12372746

Introduction

"Antifungal agent 77," also identified as Compound 13h, is a novel benzamide derivative with
demonstrated antifungal properties.[1] This compound, with the CAS number 2863678-89-9
and a molecular weight of 391.4 g/mol , has shown efficacy against various fungal pathogens.
[1] Proper preparation of stock solutions is critical for accurate and reproducible experimental
results in downstream applications such as in vitro susceptibility testing, mechanism of action
studies, and high-throughput screening. This document provides detailed protocols for the
preparation, storage, and handling of stock solutions of "Antifungal agent 77."

Quantitative Data Summary

For consistent and accurate preparation of "Antifungal agent 77" stock solutions, refer to the
following table for key quantitative information.
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Parameter Value Source

Antifungal agent 77
Compound Name [1]
(Compound 13h)

CAS Number 2863678-89-9 [1]
Molecular Formula C21H18FNsO2 [1]
Molecular Weight 391.4 g/mol [1]

_ _ Inferred from common practice
Recommended Solvent Dimethyl sulfoxide (DMSO) o
for similar compounds

Recommended Stock )
) 10 mM - 50 mM General laboratory practice
Concentration

Storage of Powder -20°C for up to 3 years General laboratory practice

] -20°C for up to 3 months; ]
Storage of Stock Solution General laboratory practice
-80°C for up to 6-12 months

Experimental Protocols
Materials

« "Antifungal agent 77" powder

e Dimethyl sulfoxide (DMSO), anhydrous, =99.7%
 Sterile microcentrifuge tubes or cryovials

o Calibrated analytical balance

o Vortex mixer

o Pipettes and sterile, filter-barrier pipette tips

o Personal Protective Equipment (PPE): laboratory coat, safety glasses, and chemical-
resistant gloves
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Protocol for Preparation of a 10 mM DMSO Stock
Solution

» Pre-weighing Preparation: Before opening the vial of "Antifungal agent 77," centrifuge it
briefly to ensure all the powder is at the bottom.

e Weighing the Compound: Carefully weigh out the desired amount of "Antifungal agent 77"
powder using a calibrated analytical balance in a chemical fume hood. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 3.914 mg of the compound.

o Calculation:

Desired Molarity (M) = 10 mM = 0.01 mol/L

Desired Volume (V) =1 mL=0.001L

Molecular Weight (MW) = 391.4 g/mol

Mass (g) =M x V x MW = 0.01 mol/L x 0.001 L x 391.4 g/mol = 0.003914 g = 3.914 mg

» Dissolving the Compound: Add the weighed "Antifungal agent 77" to a sterile
microcentrifuge tube. Add the appropriate volume of anhydrous DMSO to the tube. For the
example above, add 1 mL of DMSO.

e Ensuring Complete Dissolution: Tightly cap the tube and vortex thoroughly until the
compound is completely dissolved. If necessary, gentle warming in a 37°C water bath or brief
sonication can aid in dissolution. Visually inspect the solution to ensure no particulates are

present.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
cryovials to avoid repeated freeze-thaw cycles. Label each aliquot clearly with the compound
name, concentration, solvent, and date of preparation. Store the aliquots at -20°C for short-
term storage (up to 3 months) or at -80°C for long-term storage (up to 12 months).

Protocol for Preparation of Working Solutions
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Working solutions should be prepared fresh for each experiment by diluting the stock solution
in the appropriate cell culture medium or buffer.

e Thawing the Stock Solution: Remove an aliquot of the "Antifungal agent 77" stock solution
from the freezer and allow it to thaw completely at room temperature.

o Serial Dilution: It is recommended to perform serial dilutions of the DMSO stock solution in
DMSO first, before the final dilution into the aqueous experimental medium. This helps to
prevent precipitation of the compound.

 Final Dilution: Add the desired volume of the diluted stock solution to your experimental
medium to achieve the final working concentration. The final concentration of DMSO in the
experimental medium should be kept low (typically < 0.5%) to avoid solvent-induced cellular
toxicity. Always include a vehicle control (medium with the same final concentration of
DMSO) in your experiments.

Signaling Pathways and Experimental Workflows

The following diagram illustrates a general experimental workflow for evaluating the in vitro
antifungal activity of "Antifungal agent 77."
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Caption: Workflow for determining the in vitro antifungal activity of "Antifungal agent 77".
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The following diagram illustrates a hypothetical signaling pathway that could be investigated for
the mechanism of action of a novel antifungal agent.
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Caption: Hypothetical mechanism of action for "Antifungal agent 77".

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparation of Stock Solutions for "Antifungal Agent 77"
for Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12372746#how-to-prepare-antifungal-agent-77-
stock-solutions-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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